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Compound of Interest

Compound Name: Pentrium

Cat. No.: B1221896 Get Quote

IMMEDIATE SAFETY NOTICE: Pentrium is a compound mixture containing Pentaerythritol

tetranitrate (PETN), a powerful explosive, and Chlordiazepoxide, a hazardous pharmaceutical

agent. Extreme caution must be exercised during handling and disposal. This material is

sensitive to shock, friction, and heat. Improper disposal can lead to detonation or

environmental contamination.

This guide provides essential procedural information for the safe handling and disposal of

Pentrium in a laboratory setting. Adherence to these protocols is critical to ensure the safety of

personnel and compliance with environmental regulations.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE), including:

Safety goggles or a face shield

Flame-retardant lab coat

Chemical-resistant gloves (Neoprene or rubber recommended)

An OSHA/NIOSH-approved respirator for dust, mist, and fumes may be required, especially

if handling powders.

Handling Precautions:
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Avoid shock, impact, and friction at all times.

Keep Pentrium away from heat, sparks, open flames, and other ignition sources.[1]

Store in a cool, well-ventilated area, away from light and incompatible materials such as

strong acids, alkalis, and oxidizing agents.[1]

Use non-sparking tools for all operations.

Prevent the formation of dust.[2]

Ensure an emergency eyewash station and safety shower are immediately accessible.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for the components of Pentrium.

Property Chlordiazepoxide
Pentaerythritol Tetranitrate
(PETN)

CAS Number 58-25-3 78-11-5

Molecular Formula C₁₆H₁₄ClN₃O C₅H₈N₄O₁₂

Melting Point 213 °C[4] 140 °C[5]

Oral LD50 (Rat) 392 mg/kg[6] Not Available

Explosion Temperature Not Applicable 215 °C

Water Solubility Insoluble Insoluble[1]

Step-by-Step Disposal Protocol
Due to the explosive and hazardous nature of Pentrium, it must not be disposed of through

standard laboratory drains or as regular trash.[6][7] It is classified as a hazardous waste, likely

with the EPA Hazardous Waste Number D003 for reactivity.

Experimental Protocol: Neutralization of PETN Component (for advanced applications)
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For research applications requiring the breakdown of the PETN component prior to disposal,

chemical neutralization can be performed by trained personnel in a controlled environment.

One cited method is the use of Fenton's reagent.

Methodology:

Preparation: In a designated chemical fume hood, prepare a solution of Fenton's reagent (a

mixture of hydrogen peroxide and an iron catalyst, typically iron(II) sulfate).

Reaction: Slowly and carefully add the Pentrium waste to the Fenton's reagent solution

under constant, gentle stirring. The reaction is exothermic and will generate gas; proceed

with caution.

Monitoring: Monitor the reaction to ensure it proceeds safely. The reaction will degrade the

nitrate esters of PETN.

Verification: Once the reaction is complete, the absence of PETN should be verified using an

appropriate analytical technique (e.g., HPLC) before proceeding with the disposal of the

resulting solution as hazardous chemical waste.

Disposal of Resultant Waste: The neutralized solution, which now contains the

chlordiazepoxide component and reaction byproducts, must still be collected and disposed of

as hazardous waste.

Mandatory Visualizations
Diagram 1: Pentrium Disposal Decision Workflow
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Caption: Workflow for the safe handling and disposal of Pentrium waste.
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Diagram 2: Signaling Pathway of Pentrium's Hazardous Properties
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Caption: Logical relationship of Pentrium's components to its hazards.

Spill and Emergency Procedures
In Case of a Spill:

Evacuate: Immediately evacuate all non-essential personnel from the area.[1]

Ignition Sources: Remove all sources of ignition.[1]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, dampen the material with acetone to reduce dust and

sensitivity.[1]

Collection: Carefully collect the spilled material using non-sparking tools and place it into a

designated, labeled, and sealed hazardous waste container.[1]
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Decontamination: Clean the spill area with acetone, followed by soap and water.[1]

Professional Help: For large spills, immediately contact your institution's Environmental

Health & Safety (EHS) department and, if necessary, the local fire department.[1]

First Aid:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[1] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

By adhering to these stringent safety and disposal protocols, laboratory professionals can

mitigate the significant risks associated with Pentrium, ensuring a safe research environment

and responsible chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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